Methyl 2-[[3-methyl-1-(2-methylpropyl)pyrazol-4-yl]amino]acetate

• IUPAC Name: methyl 2-[[3-methyl-1-(2-methylpropyl)pyrazol-4-yl]amino]acetate
• InChI: InChI=1S/C11H19N3O2/c1-8(2)6-14-7-10(9(3)13-14)12-5-11(15)16-4/h7-8,12H,5-6H2,1-4H3
• InChI Key: LFPQTONMHZBDEU-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C=C1NCC(=O)OC)CC(C)C
• Molecular Formula: C11H19N3O2
• Molecular Weight: 225.29 g/mol

Description

Pyrazoles are a class of organic compounds with a five-membered aromatic ring, two nitrogen atoms, and three carbon atoms. They are used as building blocks in the synthesis of various organic molecules, particularly diverse heterocyclic scaffolds.

Synthesis Analysis

The synthesis of pyrazoles often involves the reaction of hydrazines with vicinal diols. Other methods include the Friedländer condensation of o-aminocarbonyl compounds with carbonyl systems.

Molecular Structure Analysis

The molecular structure of pyrazoles is characterized by a five-membered ring with two adjacent nitrogen atoms and three carbon atoms.

Chemical Reactions Analysis

Pyrazoles can undergo a variety of chemical reactions. For example, they can be used in Suzuki coupling reactions, where aryl halides and aryl boronic esters or vinyl esters or boronic acids are coupled using Pd (PPh3)4.

Physical And Chemical Properties Analysis

The physical and chemical properties of pyrazoles can vary widely depending on the specific compound. For example, some pyrazoles are solid at room temperature.

Future Directions

Pyrazoles continue to be a focus of research due to their wide range of applications, especially in the field of pharmaceutics and medicinal chemistry. Future research will likely continue to explore new synthesis methods and applications for these compounds.